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Ammonium paramolybdate tetrahydrate, systematically known as ammonium

heptamolybdate tetrahydrate, is an inorganic compound of significant interest in various

scientific fields. It serves as a crucial precursor in the synthesis of molybdenum-based

catalysts, a reagent in analytical chemistry, and a material in ceramics production. This

document provides a detailed overview of its chemical structure, physicochemical properties,

and a standard synthetic protocol.

Chemical Structure and Formula
Ammonium paramolybdate tetrahydrate is an ionic compound with the chemical formula

(NH₄)₆Mo₇O₂₄·4H₂O.[1][2][3][4] Its molecular weight is approximately 1235.86 g/mol .[1][4] The

core of the structure is the complex polyoxometalate anion known as the paramolybdate or

heptamolybdate ion, [Mo₇O₂₄]⁶⁻.[5][6] This anion is a condensed cluster of seven molybdenum

atoms, each in a +6 oxidation state and octahedrally coordinated to oxygen atoms.[5] These

octahedra are linked through shared corners and edges. The structure features terminal,

doubly-bridging, and triply-bridging oxide ligands.[5] The negative charge of the
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heptamolybdate anion is balanced by six ammonium cations (NH₄⁺). The formula unit is

completed by four molecules of water of crystallization, which are integral to the crystal lattice.

Physicochemical and Crystallographic Data
The quantitative properties of ammonium paramolybdate tetrahydrate are summarized in the

table below, providing key data for experimental design and material characterization.

Property Value Citations

Chemical Formula (NH₄)₆Mo₇O₂₄·4H₂O [1][2][3][4]

Molecular Weight 1235.86 g/mol [1][4][7]

Appearance
Colorless or white to light

green crystalline solid
[2][5][7]

Density 2.498 g/cm³ [7][8][9]

Solubility in Water 65.3 g/100 mL [5]

Crystal System Monoclinic [6][10]

Space Group P2₁/c [6][10]

Unit Cell Parameters
a = 8.3934 Åb = 36.1703 Åc =

10.4715 Åβ = 115.958°
[6][10][11]

Thermal Decomposition

Loses water of crystallization

around 90 °C.[5][8]

Decomposes into ammonia,

water, and molybdenum

trioxide upon further heating,

starting around 190 °C, with

the final product MoO₃ forming

by about 340-400 °C.[5][7][8]

[12]

[5][7][8][12]

Experimental Protocol: Synthesis
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A common and straightforward laboratory method for the synthesis of ammonium
paramolybdate tetrahydrate involves the reaction of molybdenum trioxide with aqueous

ammonia.[2][5]

Objective: To synthesize crystalline ammonium paramolybdate tetrahydrate from

molybdenum trioxide.

Materials:

Molybdenum trioxide (MoO₃)

Aqueous ammonia (NH₃, ~28-30% solution)

Deionized water

Beakers

Stirring rod

Hot plate (optional, for initial dissolution)

Evaporating dish

Buchner funnel and filter paper

Wash bottle

Methodology:

Dissolution: In a well-ventilated fume hood, dissolve molybdenum trioxide (MoO₃) in an

excess of aqueous ammonia. Gentle heating and stirring can be applied to facilitate the

dissolution of the solid, which may be slow at room temperature. The goal is to form a clear

solution.

Evaporation: Transfer the resulting clear solution to a wide evaporating dish. Allow the

solution to evaporate slowly at room temperature. As the solvent evaporates, the excess

ammonia is driven off, causing the pH of the solution to decrease.
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Crystallization: As the concentration of the reactants increases and the pH falls to a range of

5-6, six-sided, transparent prisms of ammonium paramolybdate tetrahydrate will begin to

crystallize out of the solution.[2][5]

Isolation: Once a sufficient quantity of crystals has formed, isolate them from the mother

liquor by vacuum filtration using a Buchner funnel.

Washing and Drying: Wash the collected crystals sparingly with a small amount of cold

deionized water to remove any remaining impurities. Allow the crystals to air-dry or place

them in a desiccator.

Visualizations
The logical relationship illustrating the assembly of ammonium paramolybdate tetrahydrate
from its constituent ions is depicted below.

Constituent Ions & Molecules

Final Compound

[Mo₇O₂₄]⁶⁻
Heptamolybdate Anion

(NH₄)₆Mo₇O₂₄·4H₂O
Ammonium Paramolybdate Tetrahydrate

NH₄⁺

Ammonium Cation
H₂O

Water

Click to download full resolution via product page

Caption: Ionic assembly of ammonium paramolybdate tetrahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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